2-((3-(4-chlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl)thio)-N-(2,5-dichlorophenyl)acetamide

• IUPAC Name: 2-[[2-(4-chlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-3-yl]sulfanyl]-N-(2,5-dichlorophenyl)acetamide
• InChI: InChI=1S/C23H22Cl3N3OS/c24-16-7-5-15(6-8-16)21-22(29-23(28-21)11-3-1-2-4-12-23)31-14-20(30)27-19-13-17(25)9-10-18(19)26/h5-10,13H,1-4,11-12,14H2,(H,27,30)
• InChI Key: VPDBYEZKLQMVNX-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC2(CC1)N=C(C(=N2)SCC(=O)NC3=C(C=CC(=C3)Cl)Cl)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H22Cl3N3OS
• Molecular Weight: 494.9 g/mol

Description

2-((3-(4-chlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl)thio)-N-(2,5-dichlorophenyl)acetamide is a useful research compound. Its molecular formula is C23H22Cl3N3OS and its molecular weight is 494.86. The purity is usually 95%.
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Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for the compound '2-((3-(4-chlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl)thio)-N-(2,5-dichlorophenyl)acetamide' involves the synthesis of two key intermediates, which are then coupled together to form the final product. The first intermediate is 3-(4-chlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-thiol, which is synthesized from 4-chloroaniline and 1,3-dibromopropane. The second intermediate is 2,5-dichloro-N-(2-hydroxyphenyl)acetamide, which is synthesized from 2,5-dichloroaniline and glyoxylic acid. These two intermediates are then coupled together using a coupling reagent to form the final product.

Starting Materials
4-chloroaniline, 1,3-dibromopropane, 2,5-dichloroaniline, glyoxylic acid, coupling reagent

Reaction
Synthesis of 3-(4-chlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-thiol:, Step 1: React 4-chloroaniline with 1,3-dibromopropane in the presence of a base to form the intermediate 3-(4-chlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-bromide., Step 2: React the intermediate 3-(4-chlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-bromide with sodium sulfide in the presence of a base to form the intermediate 3-(4-chlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-thiol., Synthesis of 2,5-dichloro-N-(2-hydroxyphenyl)acetamide:, Step 1: React 2,5-dichloroaniline with glyoxylic acid in the presence of a base to form the intermediate 2,5-dichloro-N-(2-hydroxyphenyl)glycine., Step 2: React the intermediate 2,5-dichloro-N-(2-hydroxyphenyl)glycine with a coupling reagent in the presence of a base to form the final product 2,5-dichloro-N-(2-hydroxyphenyl)acetamide., Coupling of the two intermediates:, React the intermediate 3-(4-chlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-thiol with the final product 2,5-dichloro-N-(2-hydroxyphenyl)acetamide in the presence of a coupling reagent to form the final product 2-((3-(4-chlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl)thio)-N-(2,5-dichlorophenyl)acetamide.